Cas no 661470-57-1 (9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-)
661470-57-1 structure
Product Name:9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-
CAS No:661470-57-1
MF:C13H18N2S
MW:234.360421657562
CID:1703881
Update Time:2024-08-31
9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)-
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- Inchi: 1S/C13H18N2S/c1-2-4-11(5-3-1)8-15-9-12-6-14-7-13(10-15)16-12/h1-5,12-14H,6-10H2
- InChI Key: IUYZAOAAKMGDFB-UHFFFAOYSA-N
- SMILES: C12SC(CNC1)CN(CC1=CC=CC=C1)C2
Computed Properties
- Exact Mass: 234.11924
Experimental Properties
- Density: 1.140±0.06 g/cm3(Predicted)
- Boiling Point: 358.5±42.0 °C(Predicted)
- PSA: 15.27
- pka: 8.58±0.20(Predicted)
9-Thia-3,7-diazabicyclo[3.3.1]nonane, 3-(phenylmethyl)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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